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Cat. No.: B15561055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro activity of Cefaclor, a second-

generation cephalosporin antibiotic. The document summarizes key quantitative data on its

efficacy against a range of common bacterial pathogens, details the experimental protocols for

susceptibility testing, and illustrates the underlying mechanism of action.

Introduction
Cefaclor is a semi-synthetic, orally administered cephalosporin antibiotic that has been in

clinical use for several decades.[1] It exhibits a broad spectrum of activity against both Gram-

positive and Gram-negative bacteria.[2][3] Its bactericidal action results from the inhibition of

cell-wall synthesis, a mechanism shared with other β-lactam antibiotics.[3][4] This guide serves

as a technical resource for researchers and professionals in the field of drug development,

providing a consolidated view of Cefaclor's in vitro performance against clinically relevant

bacteria.

Data Presentation: In Vitro Susceptibility of
Common Pathogens to Cefaclor
The following tables summarize the Minimum Inhibitory Concentration (MIC) values for

Cefaclor against a variety of common bacterial pathogens. MIC50 and MIC90 represent the

concentrations at which 50% and 90% of the tested isolates were inhibited, respectively.
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Table 1: In Vitro Activity of Cefaclor against Gram-Positive Pathogens

Pathogen
Number of
Isolates

MIC Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Percent
Susceptible
(%)

Staphylococc

us aureus

(Methicillin-

Susceptible)

201 0.6 - 128 - ≤8 >90%

Staphylococc

us aureus

(Penicillin-

Susceptible)

- - - -
Mean MIC:

0.93 µg/mL

Staphylococc

us aureus

(Penicillin-

Resistant)

- - - -
Mean MIC:

1.44 µg/mL

Streptococcu

s

pneumoniae

163 - - <2 >95%

Streptococcu

s pyogenes

(Group A β-

hemolytic

streptococci)

- 0.06 - 4 - -
Highly

Susceptible

Data compiled from multiple sources.

Table 2: In Vitro Activity of Cefaclor against Gram-Negative Pathogens
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Pathogen
Number of
Isolates

MIC Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Percent
Susceptible
(%)

Escherichia

coli
489 - - -

~85% (at

NCCLS

breakpoints)

Haemophilus

influenzae
216 0.03 - 128 - <2 >95%

Moraxella

catarrhalis
87 - - <2 >95%

Data compiled from multiple sources.

Experimental Protocols
The in vitro activity of Cefaclor is primarily determined using standardized antimicrobial

susceptibility testing methods. The two most common methods are the Kirby-Bauer disk

diffusion test and the broth microdilution method for determining the Minimum Inhibitory

Concentration (MIC).

Kirby-Bauer Disk Diffusion Method
This method assesses the susceptibility of a bacterium to an antibiotic by measuring the

diameter of the zone of growth inhibition around a disk impregnated with the antibiotic.

Protocol:

Inoculum Preparation: A standardized suspension of the test bacterium is prepared in a

sterile broth to match the turbidity of a 0.5 McFarland standard. This typically corresponds to

a bacterial concentration of approximately 1-2 x 10⁸ CFU/mL.

Plate Inoculation: A sterile cotton swab is dipped into the standardized bacterial suspension,

and excess fluid is removed. The swab is then used to streak the entire surface of a Mueller-

Hinton agar plate to ensure a uniform lawn of bacterial growth.
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Disk Application: A Cefaclor-impregnated disk (typically 30 µg) is aseptically placed on the

surface of the inoculated agar plate.

Incubation: The plate is incubated at 35-37°C for 16-24 hours.

Zone Measurement: The diameter of the zone of complete growth inhibition around the disk

is measured in millimeters.

Interpretation: The measured zone diameter is compared to standardized interpretive charts

to classify the bacterium as susceptible, intermediate, or resistant to Cefaclor.

Broth Microdilution Method for MIC Determination
This quantitative method determines the lowest concentration of an antibiotic that prevents

visible growth of a bacterium in a liquid medium.

Protocol:

Preparation of Antibiotic Dilutions: A series of twofold dilutions of Cefaclor are prepared in a

multi-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

Inoculum Preparation: A standardized bacterial suspension is prepared, similar to the Kirby-

Bauer method, and then diluted to a final concentration of approximately 5 x 10⁵ CFU/mL in

the test wells.

Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial

suspension. A growth control well (without antibiotic) and a sterility control well (without

bacteria) are included.

Incubation: The microtiter plate is incubated at 35-37°C for 16-24 hours.

MIC Determination: The MIC is recorded as the lowest concentration of Cefaclor in which

there is no visible bacterial growth (i.e., the first clear well).

Mandatory Visualizations
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Mechanism of Action: Inhibition of Bacterial Cell Wall
Synthesis
Cefaclor, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis

of the bacterial cell wall. This process is initiated by the binding of Cefaclor to penicillin-binding

proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis.

This binding inactivates the PBPs, preventing the cross-linking of peptidoglycan chains and

ultimately leading to cell lysis and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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